Cas no 88191-18-8 (2-Propen-1-one, 3-(3,4-dihydroxyphenyl)-1-(3-hydroxyphenyl)-, (E)-)

• Product Name: 2-Propen-1-one, 3-(3,4-dihydroxyphenyl)-1-(3-hydroxyphenyl)-, (E)-
• CAS No: 88191-18-8
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 641601
• PubChem ID: 54457283
• Update Time: 2025-04-19

2-Propen-1-one, 3-(3,4-dihydroxyphenyl)-1-(3-hydroxyphenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(3,4-dihydroxyphenyl)-1-(3-hydroxyphenyl)-, (E)-
• 3-(3,4-dihydroxyphenyl)-1-(3-hydroxyphenyl)prop-2-en-1-one
• 88191-18-8
• DTXSID50711472

• Inchi： 1S/C15H12O4/c16-12-3-1-2-11(9-12)13(17)6-4-10-5-7-14(18)15(19)8-10/h1-9,16,18-19H
• InChI Key： WZCFLOPLJCNJKN-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(C=CC(C2C=CC=C(C=2)O)=O)=C1)O

Computed Properties

• Exact Mass: 256.07355886g/mol
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 77.8Ų